Cas no 745783-99-7 ((S)-(+)-3-METHYL-2-BUTYL ISOTHIOCYANATE)

• Product Name: (S)-(+)-3-METHYL-2-BUTYL ISOTHIOCYANATE
• CAS No: 745783-99-7
• MF: C₆H₁₁NS
• MW: 129.2232401371
• CID: 979383
• PubChem ID: 7018278
• Update Time: 2025-05-22

(S)-(+)-3-METHYL-2-BUTYL ISOTHIOCYANATE Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-3-METHYL-2-BUTYL ISOTHIOCYANATE
• DTXSID90426977
• 745783-99-7
• SCHEMBL945811
• BP-12883
• (2S)-2-ISOTHIOCYANATO-3-METHYLBUTANE
• AKOS025295705
• DB-236144

• MDL： MFCD05664117
• Inchi： 1S/C6H11NS/c1-5(2)6(3)7-4-8/h5-6H,1-3H3/t6-/m0/s1
• InChI Key： YAVRRVJBEIYPRH-LURJTMIESA-N
• SMILES： S=C=N[C@@H](C)C(C)C

Computed Properties

• Exact Mass: 129.06100
• Monoisotopic Mass: 129.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 0.924
• PSA: 44.45000
• LogP: 2.13370
• Sensitiveness: Moisture Sensitive

(S)-(+)-3-METHYL-2-BUTYL ISOTHIOCYANATE Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 10-20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：26-36/37/39
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R10; R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates

Additional information on (S)-(+)-3-METHYL-2-BUTYL ISOTHIOCYANATE

(S)-(+)-3-METHYL-2-BUTYL ISOTHIOCYANATE: A Comprehensive Overview

(S)-(+)-3-METHYL-2-BUTYL ISOTHIOCYANATE, also known by its CAS No. 745783-99-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This isothiocyanate derivative has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical characteristics, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of (S)-(+)-3-METHYL-2-BUTYL ISOTHIOCYANATE is characterized by a sulfur atom attached to a nitrogen atom, forming the isothiocyanate functional group (-NCS). This group is highly reactive and plays a pivotal role in determining the compound's chemical behavior. The stereochemistry of the molecule, denoted by the (S) configuration, influences its physical properties and biological interactions. Recent studies have highlighted the importance of stereochemistry in drug design, making this compound a valuable subject for further exploration.

The synthesis of (S)-(+)-3-METHYL-2-BUTYL ISOTHIOCYANATE involves a multi-step process that typically begins with the isolation of precursor compounds. Researchers have employed various methodologies, including nucleophilic substitution reactions and enzymatic catalysis, to achieve high yields and purity. One notable advancement in this area is the use of biocatalysts, which not only enhance reaction efficiency but also reduce environmental impact. These findings underscore the growing trend toward sustainable chemical synthesis practices.

In terms of biological activity, (S)-(+)-3-METHYL-2-BUTYL ISOTHIOCYANATE has demonstrated promising properties in vitro and in vivo studies. Preclinical research indicates that this compound exhibits potent antioxidant and anti-inflammatory effects, making it a potential candidate for therapeutic applications. Moreover, recent investigations have explored its role as a modulator of cellular signaling pathways, particularly those involved in neurodegenerative diseases. These studies suggest that the compound could serve as a lead molecule for developing novel drugs targeting conditions such as Alzheimer's disease.

The application of (S)-(+)-3-METHYL-2-BUTYL ISOTHIOCYANATE extends beyond pharmacology into materials science. Its ability to form stable covalent bonds with various substrates has made it a valuable component in the development of advanced materials, including polymers and coatings. For instance, researchers have utilized this compound to create self-healing polymer networks that exhibit enhanced durability under stress conditions. Such innovations highlight the versatility of isothiocyanate derivatives in addressing contemporary challenges in material design.

Recent advancements in computational chemistry have further deepened our understanding of (S)-(+)-3-METHYL-2-BUTYL ISOTHIOCYANATE's molecular interactions. Through molecular dynamics simulations and quantum mechanical calculations, scientists have been able to predict its binding affinities with target proteins with remarkable accuracy. These computational tools not only accelerate drug discovery processes but also provide insights into the molecular mechanisms underlying its biological effects.

In conclusion, (S)-(+)-3-METHYL-2-BUTYL ISOTHIOCYANATE, with its unique chemical properties and diverse applications, continues to be a focal point for scientific research. As new discoveries emerge, particularly in the realms of drug development and materials science, this compound holds immense potential for contributing to technological advancements across multiple disciplines.